- Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded Chemical Library Synthesis, Bioconjugate Chemistry, 2019, 30(8), 2209-2215
Cas no 914208-15-4 (8-Bromoquinoline-2-carboxylic acid)
914208-15-4 structure
Product Name:8-Bromoquinoline-2-carboxylic acid
CAS No:914208-15-4
MF:C10H6BrNO2
MW:252.064141750336
MDL:MFCD08690747
CID:1011963
PubChem ID:33695905
Update Time:2024-10-26
8-Bromoquinoline-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 8-Bromoquinoline-2-carboxylic acid
- IESLHWGCIUORPV-UHFFFAOYSA-N
- 8-bromo quinoline-2-carboxylic acid
- ST24024566
- Z5330
- 8-Bromo-2-quinolinecarboxylic acid, AldrichCPR
- 8-Bromo-2-quinolinecarboxylic acid (ACI)
- EN300-625795
- AKOS000320314
- DTXSID60652822
- Z1269185149
- CS-W022562
- MFCD08690747
- 8-Bromoquinoline-2-carboxylicacid
- 914208-15-4
- SB71464
- DB-369686
- SCHEMBL1723184
- DS-11744
-
- MDL: MFCD08690747
- Inchi: 1S/C10H6BrNO2/c11-7-3-1-2-6-4-5-8(10(13)14)12-9(6)7/h1-5H,(H,13,14)
- InChI Key: IESLHWGCIUORPV-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC2C(=C(C=CC=2)Br)N=1)O
Computed Properties
- Exact Mass: 250.95819g/mol
- Monoisotopic Mass: 250.95819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2
- XLogP3: 2.7
8-Bromoquinoline-2-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C
8-Bromoquinoline-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 230615-250mg |
8-Bromoquinoline-2-carboxylic acid |
914208-15-4 | 95% | 250mg |
£28.00 | 2022-02-28 | |
| Fluorochem | 230615-1g |
8-Bromoquinoline-2-carboxylic acid |
914208-15-4 | 95% | 1g |
£72.00 | 2022-02-28 | |
| Fluorochem | 230615-5g |
8-Bromoquinoline-2-carboxylic acid |
914208-15-4 | 95% | 5g |
£292.00 | 2022-02-28 | |
| Ambeed | A232152-100mg |
8-Bromoquinoline-2-carboxylic acid |
914208-15-4 | 98% | 100mg |
$15.00 | 2021-07-07 | |
| Ambeed | A232152-250mg |
8-Bromoquinoline-2-carboxylic acid |
914208-15-4 | 98% | 250mg |
$32.0 | 2025-04-15 | |
| Ambeed | A232152-1g |
8-Bromoquinoline-2-carboxylic acid |
914208-15-4 | 98% | 1g |
$39.0 | 2025-04-15 | |
| Ambeed | A232152-5g |
8-Bromoquinoline-2-carboxylic acid |
914208-15-4 | 98% | 5g |
$163.0 | 2025-04-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RG437-200mg |
8-Bromoquinoline-2-carboxylic acid |
914208-15-4 | 98% | 200mg |
183.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RG437-50mg |
8-Bromoquinoline-2-carboxylic acid |
914208-15-4 | 98% | 50mg |
67.0CNY | 2021-07-10 | |
| Chemenu | CM130030-1g |
8-bromoquinoline-2-carboxylic acid |
914208-15-4 | 98% | 1g |
$204 | 2021-08-05 |
8-Bromoquinoline-2-carboxylic acid Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Acetonitrile , Water ; overnight, pH 9.5, rt
1.2 Reagents: Ethanol
1.3 Reagents: Molybdenum hexacarbonyl , Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol , Water ; 15 h, 80 °C
1.2 Reagents: Ethanol
1.3 Reagents: Molybdenum hexacarbonyl , Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol , Water ; 15 h, 80 °C
Reference
8-Bromoquinoline-2-carboxylic acid Raw materials
8-Bromoquinoline-2-carboxylic acid Preparation Products
8-Bromoquinoline-2-carboxylic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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